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Compound of Interest

Compound Name: Gnetumontanin B

Cat. No.: B12401341 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Gnetumontanin B, a naturally occurring

stilbenoid, with a focus on its physicochemical properties, biological activity, and the

methodologies used for its characterization. This document is intended to serve as a valuable

resource for researchers in the fields of natural product chemistry, pharmacology, and drug

discovery.

Core Physicochemical Data
Gnetumontanin B is a stilbene trimer, a class of polyphenolic compounds known for their

diverse biological activities. The fundamental physicochemical properties of Gnetumontanin B
are summarized below for easy reference.
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Property Value Citation(s)

CAS Number 809237-87-4 [1][2][3]

Molecular Formula C₄₂H₃₂O₁₁ [2]

Molecular Weight 712.70 g/mol [2][4]

Appearance Powder [1]

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol
[1]

Source

Isolated from the lianas of

Gnetum montanum f.

megalocarpum

[1][4][5]

Biological Activity: Inhibition of Tumor Necrosis
Factor-alpha (TNF-α)
Gnetumontanin B has demonstrated potent anti-inflammatory activity through the inhibition of

Tumor Necrosis Factor-alpha (TNF-α), a key pro-inflammatory cytokine implicated in a range of

inflammatory diseases.

Initial studies revealed that Gnetumontanin B can significantly inhibit the production of TNF-α.

At a concentration of 10⁻⁵ mol/L, it exhibited an inhibitory ratio of 58.1% (P < 0.05). The half-

maximal inhibitory concentration (IC₅₀) for this activity was determined to be 1.49 x 10⁻⁶ mol/L,

highlighting its potential as a lead compound for the development of novel anti-inflammatory

agents.[1][3][5]

Proposed Signaling Pathway
The inhibitory action of Gnetumontanin B on TNF-α production likely involves the modulation

of intracellular signaling cascades. While the precise mechanism for Gnetumontanin B is still

under investigation, the inhibition of TNF-α by other natural stilbenoids often involves the

downregulation of the NF-κB and MAPK signaling pathways. A proposed general pathway is

illustrated below.
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Caption: Proposed mechanism of Gnetumontanin B in inhibiting TNF-α production.

Experimental Protocols
Isolation and Purification of Gnetumontanin B
The following is a generalized protocol based on methods for isolating stilbenoids from Gnetum

species.
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Start

Dried lianas of Gnetum montanum f. megalocarpum

Extraction with 95% Ethanol

Concentration under reduced pressure

Partitioning with different solvents (e.g., ethyl acetate, n-butanol)

Silica gel and Sephadex LH-20 column chromatography

Preparative High-Performance Liquid Chromatography (HPLC)

Structural elucidation using NMR, MS, etc.

End
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Caption: General workflow for the isolation and purification of Gnetumontanin B.
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TNF-α Inhibition Assay (Representative Protocol)
This protocol describes a common method for assessing the inhibition of TNF-α production in

vitro.

Cell Culture:

Murine macrophage cell line RAW 264.7 is cultured in DMEM supplemented with 10%

fetal bovine serum and 1% penicillin-streptomycin at 37°C in a 5% CO₂ humidified

incubator.

Cell Treatment:

Cells are seeded in 96-well plates and allowed to adhere overnight.

The cells are then pre-treated with various concentrations of Gnetumontanin B (dissolved

in DMSO, with the final DMSO concentration kept below 0.1%) for 1 hour.

Stimulation:

Following pre-treatment, cells are stimulated with lipopolysaccharide (LPS) (1 µg/mL) to

induce TNF-α production and incubated for 24 hours.

Quantification of TNF-α:

The cell culture supernatant is collected.

The concentration of TNF-α in the supernatant is quantified using a commercial Enzyme-

Linked Immunosorbent Assay (ELISA) kit, following the manufacturer's instructions.

Data Analysis:

The percentage of TNF-α inhibition is calculated relative to the LPS-stimulated control

group.

The IC₅₀ value is determined by plotting the percentage of inhibition against the logarithm

of the Gnetumontanin B concentration.
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Conclusion
Gnetumontanin B is a promising natural product with significant anti-inflammatory properties,

primarily through the inhibition of TNF-α. Its well-defined chemical structure and potent

biological activity make it a compelling candidate for further investigation in the development of

novel therapeutics for inflammatory conditions. The experimental protocols outlined in this

guide provide a foundation for researchers to explore the pharmacological potential of this and

other related stilbenoids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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